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Compound of Interest

Compound Name: Antibacterial agent 27

Cat. No.: B10821737 Get Quote

Anti-MRSA Agent 27 (Compound 4a)
This agent is a benzothiazole aryl urea derivative identified as a potent inhibitor of Methicillin-

resistant Staphylococcus aureus (MRSA).

Target Organism:Staphylococcus aureus (specifically MRSA)

Quantitative Data
Metric Value Reference

Minimum Inhibitory

Concentration (MIC)
0.0975 µmol/L [1]

Mechanism of Action
Anti-MRSA agent 27 is reported to disrupt MRSA biofilms and inhibit the production of

hemolytic toxins.[1] The precise molecular target is suggested to be autolysin-mediated

peptidoglycan hydrolases.

Experimental Protocols
Minimum Inhibitory Concentration (MIC) Assay: A standard broth microdilution method is

employed.

Prepare a twofold serial dilution of Anti-MRSA agent 27 in a 96-well microtiter plate using

Mueller-Hinton broth (MHB).
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Inoculate each well with a standardized suspension of MRSA to a final concentration of

approximately 5 x 10^5 CFU/mL.

Include positive (bacteria without agent) and negative (broth only) controls.

Incubate the plate at 37°C for 18-24 hours.

The MIC is determined as the lowest concentration of the agent that completely inhibits

visible bacterial growth.

Biofilm Disruption Assay:

Grow MRSA biofilms on a suitable surface (e.g., 96-well polystyrene plates) for 24 hours.

Gently wash the biofilms to remove planktonic cells.

Add fresh growth medium containing various concentrations of Anti-MRSA agent 27 to the

wells.

Incubate for a further 24 hours.

Quantify the remaining biofilm biomass using a crystal violet staining assay or by

determining the number of viable cells (CFU counting).

Signaling Pathway and Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10821737?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

